![molecular formula C11H18O4 B1347616 3-(Methoxycarbonyl)-1,2,2-trimethylcyclopentane-1-carboxylic acid CAS No. 306935-15-9](/img/structure/B1347616.png)
3-(Methoxycarbonyl)-1,2,2-trimethylcyclopentane-1-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-(Methoxycarbonyl)-1,2,2-trimethylcyclopentane-1-carboxylic acid, also known as MTCA, is a versatile organic compound used in a variety of scientific research applications. It is an important intermediate in the synthesis of many pharmaceuticals, such as anti-cancer drugs, and has been used in the production of polymers, dyes, and other specialty chemicals. MTCA is also used in biochemical and physiological research, as it has been found to have a range of effects on various biological processes.
Scientific Research Applications
Synthesis and Structural Analysis :
- 3-(Methoxycarbonyl)-1,2,2-trimethylcyclopentane-1-carboxylic acid has been utilized in the synthesis of chiral compounds such as 3-aminocarbonyl-1,2,2-trimethylcyclopentane-1-carboxylic acid, derived from (1R,3S)-camphoric acid. The structure of this compound, showing a conformation between a twist and an envelope in the five-membered ring, was analyzed using NMR and X-ray diffraction techniques (Nie et al., 2002).
Chemical Reactions and Derivatives :
- Research includes the addition of thiols to the double bond in the methyl ester of 1-methylcyclopropene-3-carboxylic acid, leading to the formation of thio-substituted cyclopropanecarboxylic acids. This process is significant for the selective addition at the double bond, particularly at the atom anti to the methoxycarbonyl group (Shapiro et al., 1991).
Cyclisation Processes in Organic Synthesis :
- The Stobbe condensation process involves the cyclisation of similar compounds, demonstrating the versatility of this compound in creating complex organic structures like phenanthrene and anthracene derivatives. This highlights its role in facilitating key reactions in organic synthesis (Abdel‐Wahhab et al., 1968).
Conformational Studies and Catalytic Applications :
- Research on the lactone of (1S,3R)-1-hydroxy-1-diphenylphosphinomethyl-2,2,3-trimethylcyclopentan-3-carboxylic acid and related compounds reveals insights into conformational properties and applications in enantioselective homogeneous catalytic hydrogenation. This underscores its significance in stereochemistry and catalysis (Comisso et al., 1982).
Polymorphism and Thermal Behavior :
- Studies on polymorphism and thermal behavior of derivatives like 3-para-toluyl-1,2,2-trimethyl cyclopentane carboxylic acid contribute to understanding the material properties of these compounds, particularly their phase transitions and stability under different thermal conditions (Terol et al., 1993).
properties
IUPAC Name |
3-methoxycarbonyl-1,2,2-trimethylcyclopentane-1-carboxylic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H18O4/c1-10(2)7(8(12)15-4)5-6-11(10,3)9(13)14/h7H,5-6H2,1-4H3,(H,13,14) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VFNNTVXOZWMVGX-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(C(CCC1(C)C(=O)O)C(=O)OC)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H18O4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30298099 |
Source
|
Record name | 3-(Methoxycarbonyl)-1,2,2-trimethylcyclopentane-1-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30298099 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
214.26 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
306935-15-9 |
Source
|
Record name | 3-(Methoxycarbonyl)-1,2,2-trimethylcyclopentane-1-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30298099 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.